Cas no 108318-76-9 (methyl 4-methoxy-2-sulfamoylbenzoate)

Methyl 4-methoxy-2-sulfamoylbenzoate is a sulfonamide-based organic compound with applications in pharmaceutical and chemical synthesis. Its key structural features include a methoxy group at the 4-position and a sulfamoyl moiety at the 2-position of the benzoate ester, contributing to its reactivity and potential as an intermediate in medicinal chemistry. The compound’s ester functionality enhances solubility in organic solvents, facilitating further derivatization. The sulfamoyl group offers versatility for nucleophilic substitution reactions, making it valuable for constructing biologically active molecules. Its stability under standard conditions and well-defined purity profile ensure consistent performance in synthetic workflows. This compound is particularly useful in the development of sulfonamide-containing therapeutics and agrochemicals.
methyl 4-methoxy-2-sulfamoylbenzoate structure
108318-76-9 structure
Product Name:methyl 4-methoxy-2-sulfamoylbenzoate
CAS No:108318-76-9
MF:C9H11NO5S
MW:245.252341508865
CID:3381925
PubChem ID:13769572
Update Time:2025-06-09

methyl 4-methoxy-2-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

    • BENZOIC ACID, 2-(AMINOSULFONYL)-4-METHOXY-, METHYL ESTER
    • methyl 4-methoxy-2-sulfamoylbenzoate
    • IEA31876
    • Methyl 2-(aminosulfonyl)-4-methoxybenzoate
    • EN300-1618206
    • SCHEMBL9826218
    • DTXSID001267702
    • 108318-76-9
    • UVIZJKBQVSQJLG-UHFFFAOYSA-N
    • Inchi: 1S/C9H11NO5S/c1-14-6-3-4-7(9(11)15-2)8(5-6)16(10,12)13/h3-5H,1-2H3,(H2,10,12,13)
    • InChI Key: UVIZJKBQVSQJLG-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(OC)C=C1S(N)(=O)=O

Computed Properties

  • Exact Mass: 245.03579362Da
  • Monoisotopic Mass: 245.03579362Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 104Ų

methyl 4-methoxy-2-sulfamoylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1618206-0.05g
methyl 4-methoxy-2-sulfamoylbenzoate
108318-76-9 95%
0.05g
$295.0 2023-06-04
Enamine
EN300-1618206-0.1g
methyl 4-methoxy-2-sulfamoylbenzoate
108318-76-9 95%
0.1g
$440.0 2023-06-04
Enamine
EN300-1618206-0.25g
methyl 4-methoxy-2-sulfamoylbenzoate
108318-76-9 95%
0.25g
$629.0 2023-06-04
Enamine
EN300-1618206-0.5g
methyl 4-methoxy-2-sulfamoylbenzoate
108318-76-9 95%
0.5g
$991.0 2023-06-04
Enamine
EN300-1618206-1.0g
methyl 4-methoxy-2-sulfamoylbenzoate
108318-76-9 95%
1g
$1272.0 2023-06-04
Enamine
EN300-1618206-2.5g
methyl 4-methoxy-2-sulfamoylbenzoate
108318-76-9 95%
2.5g
$2492.0 2023-06-04
Enamine
EN300-1618206-5.0g
methyl 4-methoxy-2-sulfamoylbenzoate
108318-76-9 95%
5g
$3687.0 2023-06-04
Enamine
EN300-1618206-10.0g
methyl 4-methoxy-2-sulfamoylbenzoate
108318-76-9 95%
10g
$5467.0 2023-06-04
Enamine
EN300-1618206-50mg
methyl 4-methoxy-2-sulfamoylbenzoate
108318-76-9 95.0%
50mg
$295.0 2023-09-23
Enamine
EN300-1618206-100mg
methyl 4-methoxy-2-sulfamoylbenzoate
108318-76-9 95.0%
100mg
$440.0 2023-09-23

Additional information on methyl 4-methoxy-2-sulfamoylbenzoate

Methyl 4-methoxy-2-sulfamoylbenzoate (CAS No. 108318-76-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 4-methoxy-2-sulfamoylbenzoate (CAS No. 108318-76-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its methoxy and sulfamoyl functional groups, exhibits a distinct chemical profile that makes it a valuable candidate for various synthetic and therapeutic investigations.

The molecular structure of methyl 4-methoxy-2-sulfamoylbenzoate consists of a benzoic acid core substituted with a methoxy group at the fourth position and a sulfamoyl group at the second position. This arrangement imparts specific reactivity and interaction capabilities, making it a versatile intermediate in organic synthesis. The presence of both electron-donating (methoxy) and electron-withdrawing (sulfamoyl) groups enhances its utility in designing molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing sulfamoyl moieties. Sulfamoyl groups are known for their ability to modulate enzyme activity and interact with biological targets, making them crucial in the development of drugs targeting various diseases. Methyl 4-methoxy-2-sulfamoylbenzoate has been investigated as a precursor in synthesizing sulfonamide derivatives, which are widely used in medicine due to their antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of methyl 4-methoxy-2-sulfamoylbenzoate is its role in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules that exhibit enhanced binding affinity to specific biological targets. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in metabolic pathways relevant to cancer progression. By modifying the substituents on the benzoic acid core, scientists have been able to fine-tune the pharmacokinetic and pharmacodynamic properties of these derivatives, leading to more effective treatments.

The synthesis of methyl 4-methoxy-2-sulfamoylbenzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy group typically follows a nucleophilic aromatic substitution reaction, while the sulfamoyl group is incorporated through oxidation and sulfonylation processes. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of methyl 4-methoxy-2-sulfamoylbenzoate's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for rational drug design, allowing researchers to predict and optimize the efficacy of sulfonamide-based drugs before they enter clinical trials. The integration of experimental data with computational predictions has become an indispensable tool in modern pharmaceutical research.

The pharmaceutical industry has also recognized the potential of methyl 4-methoxy-2-sulfamoylbenzoate as a building block for drug discovery programs. Its unique structural features make it suitable for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been utilized to identify lead compounds derived from this scaffold, which can then be further optimized through structure-activity relationship (SAR) studies.

In addition to its therapeutic applications, methyl 4-methoxy-2-sulfamoylbenzoate has found utility in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes have shown promise in facilitating various organic transformations, contributing to more efficient synthetic routes for complex molecules.

The environmental impact of chemical compounds is another area where methyl 4-methoxy-2-sulfamoylbenzoate has been studied. Researchers are exploring sustainable synthetic methods that minimize waste and reduce energy consumption. Green chemistry principles have guided efforts to develop eco-friendly processes for producing this compound, aligning with global initiatives to promote sustainable industrial practices.

In conclusion, methyl 4-methoxy-2-sulfamoylbenzoate (CAS No. 108318-76-9) represents a significant advancement in chemical research with diverse applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for developing new drugs and innovative materials. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.